Cas no 172921-33-4 (1-Bromo-4-chloro-2,5-difluorobenzene)
1-Bromo-4-chloro-2,5-difluorobenzene (CAS: 202865-62-3) is a halogenated aromatic compound featuring bromine, chlorine, and fluorine substituents on a benzene ring. This multifunctional building block is widely used in pharmaceutical and agrochemical synthesis due to its reactivity in cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitutions. The strategic placement of halogens (Br at position 1, Cl at 4, and F at 2,5) enables selective functionalization, making it valuable for constructing complex molecules. Its electron-deficient aromatic system enhances reactivity in metal-catalyzed transformations. The compound exhibits high purity (>97%) and stability under standard conditions, with applications in material science and liquid crystal development. Careful handling is required due to potential lachrymatory effects.
172921-33-4 structure
Product Name:1-Bromo-4-chloro-2,5-difluorobenzene
CAS No:172921-33-4
MF:C6H2BrClF2
MW:227.433887004852
MDL:MFCD09878116
CID:1011407
PubChem ID:23270179
Update Time:2025-07-02
1-Bromo-4-chloro-2,5-difluorobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-4-chloro-2,5-difluorobenzene
- CK1102
- X8167
- 5-Bromo-2-chloro-1,4-difluorobenzene
- 4-chloro-2,5-difluorobromobenzene
- QVXGDUWCYGGRHC-UHFFFAOYSA-N
- AK167204
- AB0034073
- DB-064885
- CS-0028727
- AKOS015995439
- A881824
- AS-19433
- DTXSID70632059
- SY106903
- EN300-317117
- 1-Bromo-4-chloro-2,5-difluoro-benzene
- SCHEMBL1397113
- 172921-33-4
- MFCD09878116
- 1-Bromo-4-chloro-2,5-difluorobenzene
-
- MDL： MFCD09878116
- Inchi： 1S/C6H2BrClF2/c7-3-1-6(10)4(8)2-5(3)9/h1-2H
- InChI Key： QVXGDUWCYGGRHC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1F)Cl)F
Computed Properties
- Exact Mass: 225.90000
- Monoisotopic Mass: 225.89965g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3.4
Experimental Properties
- Density: 1.805
- Boiling Point: 189 ºC
- Flash Point: 68 ºC
- PSA: 0.00000
- LogP: 3.38070
1-Bromo-4-chloro-2,5-difluorobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZH886-1g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 1g |
263.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZH886-5g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 5g |
1139.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZH886-250mg |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 250mg |
115CNY | 2021-05-08 | |
| Fluorochem | 035625-250mg |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 250mg |
￡17.00 | 2022-03-01 | |
| Fluorochem | 035625-1g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 1g |
￡26.00 | 2022-03-01 | |
| Fluorochem | 035625-5g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 5g |
￡106.00 | 2022-03-01 | |
| Fluorochem | 035625-10g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 97% | 10g |
￡196.00 | 2022-03-01 | |
| Chemenu | CM250303-5g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 95% | 5g |
$163 | 2021-06-16 | |
| Chemenu | CM250303-10g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 95% | 10g |
$262 | 2021-06-16 | |
| Chemenu | CM250303-25g |
1-Bromo-4-chloro-2,5-difluorobenzene |
172921-33-4 | 95% | 25g |
$524 | 2021-06-16 |
1-Bromo-4-chloro-2,5-difluorobenzene Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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